Cas no 13910-15-1 ((heptylsulfanyl)benzene)

• Product Name: (heptylsulfanyl)benzene
• CAS No: 13910-15-1
• MF: C₁₃H₂₀S
• MW: 208.362902641296
• CID: 1270681
• PubChem ID: 12270599
• Update Time: 2025-04-20

(heptylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• (Heptylsulfanyl)benzene
• benzene, (heptylthio)-
• Heptyl phenyl sulfide
• heptylsulfanylbenzene
• DTXSID10483380
• 13910-15-1
• n-heptyl phenyl sulfide
• SCHEMBL5694452
• (heptylsulfanyl)benzene

• Inchi： 1S/C13H20S/c1-2-3-4-5-9-12-14-13-10-7-6-8-11-13/h6-8,10-11H,2-5,9,12H2,1H3
• InChI Key： WTEISHXQZHCIRL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 208.12857181g/mol
• Monoisotopic Mass: 208.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3Ų